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Compound of Interest

Compound Name: Chromium carbonate

Cat. No.: B3342692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of chromium carbonate, with a focus on chromium(III) carbonate. It includes a

summary of quantitative data, detailed experimental protocols for characterization, and

visualizations of relevant chemical processes and biological pathways to support research and

development activities.

Introduction
Chromium carbonate, particularly chromium(III) carbonate (Cr₂(CO₃)₃), is an inorganic

compound of interest in various industrial and research applications. It serves as a precursor

for the synthesis of other chromium salts and finds use in catalysis and pigment production.[1]

[2][3] For professionals in drug development and life sciences, its significance lies in being a

source of trivalent chromium (Cr(III)), a trace element implicated in glucose and lipid

metabolism.[4] Understanding the fundamental properties of this compound is crucial for its

effective application and for exploring its potential in therapeutic contexts.

Physical Properties of Chromium(III) Carbonate
Chromium(III) carbonate is most commonly available as a hydrated, amorphous powder.[1][5]

Due to its tendency to decompose upon heating, properties like melting and boiling points are

generally not reported.[6]
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Table 1: Physical Properties of Chromium(III) Carbonate

Property Value Source(s)

Appearance
Blue-green or grayish-blue

amorphous powder/mass.
[1][5]

Molecular Formula Cr₂(CO₃)₃ [7][8]

Molecular Weight 284.0189 g/mol [7][8]

Solubility

- Insoluble in water. - Soluble

in mineral acids. - Slightly

soluble in water containing

carbon dioxide.

[1][5][9]

Density Data not available. [6]

Melting Point Not applicable (decomposes). [6]

Boiling Point Not applicable. [6]

Chemical Properties and Reactivity
Chromium(III) carbonate exhibits chemical behaviors characteristic of both a carbonate salt and

a trivalent chromium compound.

Table 2: Chemical Properties of Chromium(III) Carbonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://wap.guidechem.com/dictionary/en/51142-19-9.html
https://www.researchgate.net/figure/ray-diffraction-patterns-of-carbonate-minerals-and-the-effect-of-Mg-Ca-ratios_fig4_352258825
https://www.cdhfinechemical.com/chromium-iii-carbonate-tech
https://www.webqc.org/molecular-weight-of-cr2%28co3%293.html
https://www.cdhfinechemical.com/chromium-iii-carbonate-tech
https://www.webqc.org/molecular-weight-of-cr2%28co3%293.html
https://wap.guidechem.com/dictionary/en/51142-19-9.html
https://www.researchgate.net/figure/ray-diffraction-patterns-of-carbonate-minerals-and-the-effect-of-Mg-Ca-ratios_fig4_352258825
https://chemiis.com/product/chromium-carbonate/
https://www.americanelements.com/chromium-carbonate-51142-19-9
https://www.americanelements.com/chromium-carbonate-51142-19-9
https://www.americanelements.com/chromium-carbonate-51142-19-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3342692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Source(s)

Thermal Decomposition

Upon heating, it decomposes

into solid chromium(III) oxide

(Cr₂O₃) and carbon dioxide

(CO₂) gas. The decomposition

emits toxic chromium fumes.

The specific decomposition

temperature range is best

determined by TGA.

[1][10]

Acid Reactivity

Reacts with dilute acids,

leading to the effervescence of

carbon dioxide gas and the

formation of the corresponding

chromium(III) salt and water.

[9]

Aqueous Behavior

In aqueous solutions,

chromium(III) carbonate is

unstable and tends to

precipitate as chromium(III)

hydroxide, Cr(OH)₃.

[7][11]

Stability

The material is stable under

normal ambient and

anticipated storage and

handling conditions.

[12]

Experimental Protocols
Synthesis of Chromium(III) Carbonate
A common method for producing chromium(III) carbonate with controlled properties involves

the reaction of an aqueous carbonate solution with an aqueous solution containing trivalent

chromium.[13][14]
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Reagent Preparation: Prepare an aqueous solution of a carbonate (e.g., sodium carbonate)

and an aqueous solution of a trivalent chromium salt (e.g., chromium chloride).

Reaction Setup: Use a reaction vessel containing an aqueous medium, equipped with a

stirrer. Maintain the temperature of the reaction liquid between 0°C and 50°C.[13]

Simultaneous Addition: Simultaneously and continuously add the carbonate solution and the

trivalent chromium solution to the reaction vessel while stirring.

pH Control: Maintain the pH of the reaction mixture between 6 and 10. A pH range of 7 to 8

is often preferred.[13]

Precipitation: The chromium(III) carbonate will precipitate as fine particles.

Filtration and Washing: Filter the resulting precipitate from the solution.

Drying: Dry the collected solid to obtain chromium(III) carbonate powder.
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Synthesis workflow for chromium(III) carbonate.

Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability and decomposition profile of chromium
carbonate.
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Sample Preparation: Place a small, precisely weighed amount of the chromium carbonate
sample (e.g., 5-10 mg) into a TGA crucible (typically alumina or platinum).

Instrument Setup: Place the crucible onto the TGA balance.

Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g.,

20-50 mL/min) to prevent oxidative side reactions.

Heating Program: Heat the sample from ambient temperature to a final temperature (e.g.,

1000°C) at a constant heating rate (e.g., 10°C/min).[15]

Data Acquisition: Continuously record the sample mass as a function of temperature.

Analysis: Analyze the resulting TGA curve (mass vs. temperature). A significant weight loss

step will indicate the decomposition of chromium carbonate to chromium(III) oxide and

carbon dioxide. The temperature range of this step defines the decomposition temperature.

The residual mass should correspond to the stoichiometric mass of Cr₂O₃.

X-ray Diffraction (XRD)
XRD is employed to characterize the crystal structure of the material. For chromium
carbonate, it is often used to confirm its amorphous or poorly crystalline nature.

Methodology:

Sample Preparation: Finely grind the chromium carbonate sample into a homogeneous

powder. Pack the powder into a sample holder, ensuring a flat, smooth surface.

Instrument Setup: Mount the sample holder in the X-ray diffractometer.

X-ray Source: Use a monochromatic X-ray source, typically Cu Kα radiation (λ = 1.5406 Å).

Scan Parameters: Scan the sample over a range of 2θ angles (e.g., 10° to 80°) with a

defined step size and dwell time.

Data Acquisition: The detector measures the intensity of the diffracted X-rays at each 2θ

angle.
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Analysis: Plot the intensity versus the 2θ angle. A crystalline material will produce sharp,

well-defined Bragg peaks. An amorphous or poorly crystalline material like chromium
carbonate is expected to produce a diffractogram with broad, diffuse humps rather than

sharp peaks.[5]

Relevance in Biological Systems and Drug
Development
Trivalent chromium, the form present in chromium(III) carbonate, is recognized for its role in

metabolic processes. While chromium carbonate itself is not used directly as a therapeutic, it

can be a source for Cr(III) in the synthesis of biologically active complexes.[6] The biological

activity of Cr(III) is often associated with a low-molecular-weight chromium-binding substance

(LMWCr), also known as chromodulin.[4] This substance is believed to potentiate the action of

insulin.

Proposed Mechanism of Action: In the absence of insulin, LMWCr exists in its inactive apo-form

within the cell. When insulin binds to its receptor on the cell surface, it triggers the movement of

chromium from the blood into the cell, where it binds to apo-LMWCr. The active LMWCr-

chromium complex then binds to the insulin receptor, amplifying its kinase activity and

promoting downstream signaling pathways that lead to glucose uptake.[4]
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Proposed role of Cr(III) and LMWCr in insulin signaling.

This pathway highlights the potential for Cr(III)-containing compounds in modulating glucose

metabolism, making the study of chromium sources like chromium carbonate relevant to

research in diabetes and metabolic disorders.[4]

Conclusion
Chromium(III) carbonate is a simple inorganic compound with distinct physical and chemical

characteristics. Its amorphous nature, insolubility in water, and thermal decomposition to

chromium(III) oxide are key properties. Standard analytical techniques such as TGA and XRD

are essential for its characterization. For researchers in drug development, the compound's

role as a source of trivalent chromium provides a link to the broader study of chromium's

biological functions, particularly in insulin signaling and glucose homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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